![molecular formula C7H5ClN2 B1358554 5-chloro-1H-pyrrolo[2,3-b]pyridine CAS No. 866546-07-8](/img/structure/B1358554.png)
5-chloro-1H-pyrrolo[2,3-b]pyridine
Cat. No. B1358554
Key on ui cas rn:
866546-07-8
M. Wt: 152.58 g/mol
InChI Key: MFZQJIKENSPRSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07872018B2
Procedure details
To 5-chloro-1-triisopropylsilanyl-1H-pyrrolo[2,3-b]pyridine (3, 1.40 g, 4.53 mmol) in tetrahydrofuran (15 mL) was added tetra-n-butylammonium fluoride (1.42 g, 5.43 mmol). The reaction mixture was stirred at room temperature for 10 minutes. The reaction mixture was concentrated and isolated by silica gel column chromatography eluting with 30% ethyl acetate in hexane to give the compound (4, 0.40 g. 58% over 2 steps). MS (ESI) [M−H+]−=153.1.
Quantity
1.4 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]2[CH:10]=[CH:9][N:8]([Si](C(C)C)(C(C)C)C(C)C)[C:5]2=[N:6][CH:7]=1.[F-].C([N+](CCCC)(CCCC)CCCC)CCC>O1CCCC1>[Cl:1][C:2]1[CH:3]=[C:4]2[CH:10]=[CH:9][NH:8][C:5]2=[N:6][CH:7]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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1.4 g
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Type
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reactant
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Smiles
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ClC=1C=C2C(=NC1)N(C=C2)[Si](C(C)C)(C(C)C)C(C)C
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Name
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|
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Quantity
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1.42 g
|
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Type
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reactant
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Smiles
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[F-].C(CCC)[N+](CCCC)(CCCC)CCCC
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Name
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Quantity
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15 mL
|
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature for 10 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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isolated by silica gel column chromatography
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WASH
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Type
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WASH
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|
Details
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eluting with 30% ethyl acetate in hexane
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give the compound (4, 0.40 g. 58% over 2 steps)
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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|
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Type
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|
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Smiles
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ClC=1C=C2C(=NC1)NC=C2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
